Cas no 256366-95-7 (Phenol, 4-[2-[2-[2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-1H-benzimidazol-1-yl]ethoxy]ethoxy]-2,3,6-trimethyl-, (2E)-2-butenedioate (1:2) (salt) (9CI))
256366-95-7 structure
Product Name:Phenol, 4-[2-[2-[2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-1H-benzimidazol-1-yl]ethoxy]ethoxy]-2,3,6-trimethyl-, (2E)-2-butenedioate (1:2) (salt) (9CI)
CAS No:256366-95-7
MF:C30H40N4O7
MW:568.661208152771
CID:1423421
Update Time:2023-03-29
Phenol, 4-[2-[2-[2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-1H-benzimidazol-1-yl]ethoxy]ethoxy]-2,3,6-trimethyl-, (2E)-2-butenedioate (1:2) (salt) (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2,3,6-Trimethyl-4-[2-[2-[2-(4-methyl-1,4-perhydrodiazepin-1-yl)-1H-benzimidazol-1-yl]ethoxy]ethoxy]phenol difumarate
- BOM-1006
- Phenol, 4-[2-[2-[2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-1H-benzimidazol-1-yl]ethoxy]ethoxy]-2,3,6-trimethyl-, (2E)-2-butenedioate (1:2) (salt) (9CI)
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- Inchi: 1S/C26H36N4O3.C4H4O4/c1-19-18-24(20(2)21(3)25(19)31)33-17-16-32-15-14-30-23-9-6-5-8-22(23)27-26(30)29-11-7-10-28(4)12-13-29;5-3(6)1-2-4(7)8/h5-6,8-9,18,31H,7,10-17H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
- InChI Key: NWINBJORSZKJPH-WLHGVMLRSA-N
- SMILES: C(/C(=O)O)=C\C(=O)O.C(N1C2C=CC=CC=2N=C1N1CCCN(C)CC1)COCCOC1C=C(C)C(O)=C(C)C=1C
Phenol, 4-[2-[2-[2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-1H-benzimidazol-1-yl]ethoxy]ethoxy]-2,3,6-trimethyl-, (2E)-2-butenedioate (1:2) (salt) (9CI) Related Literature
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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